Cas no 1493962-11-0 (2-cyclopropyl-2-methylazetidine)

• Product Name: 2-cyclopropyl-2-methylazetidine
• CAS No: 1493962-11-0
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 6428748
• PubChem ID: 65804424
• Update Time: 2025-05-19

2-cyclopropyl-2-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-methylazetidine
• Azetidine, 2-cyclopropyl-2-methyl-
• EN300-1248511
• 1493962-11-0
• AKOS015144766

• Inchi： 1S/C7H13N/c1-7(4-5-8-7)6-2-3-6/h6,8H,2-5H2,1H3
• InChI Key： MJGJTCHBLCIIFO-UHFFFAOYSA-N
• SMILES： N1CCC1(C1CC1)C

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 146.4±8.0 °C(Predicted)
• pka: 11.26±0.40(Predicted)

Additional information on 2-cyclopropyl-2-methylazetidine

2-Cyclopropyl-2-Methylazetidine: An Overview of a Versatile Compound (CAS No. 1493962-11-0)

2-Cyclopropyl-2-methylazetidine (CAS No. 1493962-11-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The unique structure of 2-cyclopropyl-2-methylazetidine makes it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-cyclopropyl-2-methylazetidine consists of a cyclopropyl group and a methyl group attached to the azetidine ring. This configuration imparts specific physical and chemical properties that are crucial for its potential use in drug discovery and development. The cyclopropyl group, known for its strained ring structure, can influence the conformational flexibility and stability of the molecule, while the methyl group can enhance lipophilicity and metabolic stability.

Recent research has highlighted the potential of 2-cyclopropyl-2-methylazetidine in various therapeutic areas. One notable application is in the development of neurological and psychiatric disorders. Studies have shown that compounds derived from this scaffold can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and schizophrenia. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-cyclopropyl-2-methylazetidine exhibited potent serotonin reuptake inhibition, making them promising candidates for antidepressant therapy.

In addition to its potential in neuropharmacology, 2-cyclopropyl-2-methylazetidine has also shown promise in oncology. Research conducted at a leading pharmaceutical company revealed that certain derivatives of this compound possess antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell growth and survival, such as the PI3K/AKT/mTOR pathway. These findings suggest that 2-cyclopropyl-2-methylazetidine-based compounds could be developed into novel anticancer agents with improved efficacy and reduced side effects compared to existing treatments.

The synthesis of 2-cyclopropyl-2-methylazetidine is an area of active research, with several efficient methods being reported in the literature. One common approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to construct the azetidine ring. Another method involves the use of organocatalysis to achieve high stereoselectivity and yield. These synthetic strategies not only facilitate the preparation of 2-cyclopropyl-2-methylazetidine but also enable the facile modification of its structure to generate a diverse library of analogs for biological evaluation.

The physicochemical properties of 2-cyclopropyl-2-methylazetidine, including its solubility, stability, and permeability, are critical factors that influence its pharmacological profile. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which is beneficial for formulation development. Additionally, its lipophilicity allows for effective cellular uptake and distribution, enhancing its therapeutic potential.

In conclusion, 2-cyclopropyl-2-methylazetidine (CAS No. 1493962-11-0) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable physicochemical properties make it an attractive scaffold for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for a range of diseases.